Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0014151 | 9H-Thioxanthene-3,6-diamine, 10,10-dioxide | 10215-25-5 | C13H12N2O2S |
| VC0014171 | 1,8-Bis(maleimido)triethyleneglycol | 115597-84-7 | C14H16N2O6 |
| VC0014146 | 2,5-Dioxopyrrolidin-1-YL 6-(2,2,2-trifluoroacetamido)hexanoate | 117032-51-6 | C12H15F3N2O5 |
| VC0014147 | Methyl N-Succinimidyl Adipate | 118380-06-6 | C11H15NO6 |
| VC0014152 | (R,S)-1-Methyl-3-nicotinoylpyrrolidine | 125630-26-4 | C11H14N2O |
| VC0014168 | 1,2-Phenylene-bis-maleimide | 13118-04-2 | C14H8N2O4 |
| VC0014142 | Sulfo-N-succinimidyl (N-Iodoacetyl)aminobenzoate 90per cent | 144650-93-1 | C13H10IN2NaO8S |
| VC0014161 | Sulfo-N-succinimidyl 6-[3-(2-Pyridyldithio)propionamido] Hexanoate, Sodium Salt | 169751-10-4 | C18H22N3NaO8S3 |
| VC0014158 | (2R,3R,4R,5R)-2-[(1R,2S,3R,4S,6R)-4,6-Diamino-3-[(2R,3R,6S)-3-amino-6-[(1R)-1-aminoethyl]oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol | 25876-11-3 | C20H41N5O7 xH2SO4 (lot specific) |
| VC0014166 | 1,4-Bis(maleimido)butane | 28537-70-4 | C12H12N2O4 |
| VC0014169 | 1,4-Phenylene-bis-maleimide | 3278-31-7 | C14H8N2O4 |
| VC0014162 | 1,6-Hexane-bis-[3-(2-pyridyldithio)propionamide] | 359435-46-4 | C22H30N4O2S4 |
| VC0014164 | 4-Pyridylethyl Thiolacetate | 385398-71-0 | C9H11NOS |
| VC0014167 | 1,6-Bis(maleimido)hexane | 4856-87-5 | C14H16N2O4 |
| VC0014165 | Ethylene-bis-maleimide | 5132-30-9 | C10H8N2O4 |
| VC0014153 | 2,5-Dioxopyrrolidin-1-yl 4-formylbenzoate | 60444-78-2 | C12H9NO5 |
| VC0014170 | Dithio-bis-maleimidoethane | 71865-37-7 | C12H12N2O4S2 |
| VC0014141 | N-Succinimidyl (4-Iodoacetyl)aminobenzoate | 72252-96-1 | C13H11IN2O5 |
| VC0014157 | 4-(N-Iodoacetamide)benzophenone | 76809-63-7 | C15H12INO2 |
| VC0014159 | rac 3,4-Dihydroxymandelic Acid | 775-01-9 | C8H8O5 |
| VC0014144 | 2,5-Dioxopyrrolidin-1-YL 3-(acetylthio)propanoate | 84271-78-3 | C9H11NO5S |
| VC0014172 | 1,11-Bis(maleimido)tetraethyleneglycol | 86099-06-1 | C16H20N2O7 |
| VC0014156 | 4-Benzoylbenzoic acid succinimidyl ester | 91990-88-4 | C18H13NO5 |
| VC0014139 | Sulfo-N-Succinimidyl 4-(Maleimidomethyl)cyclohexane-1-carboxylate, Sodium Salt, 90per cent | 92921-24-9 | C₁₆H₁₇N₂O₉SNa |
| VC0014155 | 4-(Maleimido)benzophenone | 92944-71-3 | C17H11NO3 |